2-(4-Fluoroanilino)-1-(2-thienyl)ethanone

• Molecular Formula: C12H10FNOS
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 2-(4-fluoroanilino)-1-thiophen-2-ylethanone
• InChI: InChI=1S/C12H10FNOS/c13-9-3-5-10(6-4-9)14-8-11(15)12-2-1-7-16-12/h1-7,14H,8H2
• InChI Key: MOQKFHPWGSQANU-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)CNC2=CC=C(C=C2)F

Description

2-(4-Fluoroanilino)-1-(2-thienyl)ethanone, also known as FATE, is a chemical compound that has been widely studied for its potential applications in scientific research. FATE is a synthetic compound that belongs to the class of aryl ketones and has a molecular weight of 271.32 g/mol.

Mechanism of Action

The mechanism of action of 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone involves its ability to inhibit the activity of GSK-3β by binding to its ATP-binding site. This results in the inhibition of downstream signaling pathways that are involved in the regulation of various cellular processes. 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has also been shown to activate the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has also been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. In addition, 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has been shown to reduce the levels of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has also been shown to exhibit good stability under various storage conditions. However, there are some limitations to the use of 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone in lab experiments. It has a relatively short half-life and is rapidly metabolized in vivo, which may limit its efficacy in certain applications. In addition, 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has been shown to exhibit some cytotoxicity at high concentrations, which may limit its use in certain cell-based assays.

Future Directions

There are several future directions for the study of 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone. One potential direction is the investigation of its potential applications in the treatment of various inflammatory and pain-related disorders. Another potential direction is the study of its effects on other signaling pathways and cellular processes, such as autophagy and apoptosis. In addition, the development of 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone derivatives with improved pharmacological properties may also be an area of future research.

Synthesis Methods

The synthesis of 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone involves the reaction between 2-thiophenecarboxylic acid and 4-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. After the reaction is complete, the product is purified by column chromatography using a suitable solvent system.

Scientific Research Applications

2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in the regulation of various cellular processes such as cell growth, differentiation, and apoptosis. 2-(4-Fluoroanilino)-1-(2-thienyl)ethanone has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders.